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Compound of Interest

1,1-Dimethyl-3-phenylpropy!
Compound Name:
acetate

Cat. No.: B085564

An In-depth Technical Guide to 1,1-Dimethyl-3-phenylpropyl Acetate

This technical guide provides a comprehensive literature review of 1,1-Dimethyl-3-
phenylpropyl acetate, also known as 2-methyl-4-phenyl-2-butyl acetate (CAS No. 103-07-1).
It is intended for researchers, scientists, and drug development professionals, detailing its
chemical properties, synthesis, spectroscopic data, and biological activities.

Chemical and Physical Properties

1,1-Dimethyl-3-phenylpropyl acetate is a colorless liquid with a characteristic jasmine and
hyacinth-like aroma, complemented by a slight rosy undertone.[1] It is soluble in oils and
ethanol but insoluble in water.[1]
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Property Value Source(s)
Molecular Formula C13H1802 [2]
Molecular Weight 206.28 g/mol [2]
CAS Number 103-07-1 [2]
Appearance Colorless liquid [1]
Odor Jésmine and hyacinth-like, o
slightly rosy
Boiling Point 243-244 °C at 760 mmHg [2]
Density 0.986-0.990 g/cm3 at 15 °C [2]
Refractive Index 1.488-1.490 [2]

- Insoluble in water; Soluble in
Solubility _ [1]
oils and ethanol

Synthesis of 1,1-Dimethyl-3-phenylpropyl Acetate

The synthesis of 1,1-Dimethyl-3-phenylpropyl acetate is typically achieved through a two-
step process. First, the precursor alcohol, 2-methyl-4-phenyl-2-butanol, is synthesized. This is
followed by the acetylation of the tertiary alcohol to yield the final ester product.

Step 1: Synthesis of 2-Methyl-4-phenyl-2-butanol

A common method for the synthesis of the precursor alcohol, 2-methyl-4-phenyl-2-butanol, is
the Grignard reaction between benzylmagnesium halide and isobutylene oxide.

Experimental Protocol:

» Preparation of Benzylmagnesium Bromide: A suspension of magnesium (88.71 g) in
tetrahydrofuran (1500 mL) is placed in a flask, and a small amount of iodine (0.50 g) is
added to initiate the reaction. Benzyl bromide (250.00 g) is then added gradually, maintaining
the reaction temperature between 46 °C and 56 °C.
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Grignard Reaction: After the formation of the Grignard reagent, the mixture is cooled, and
isobutylene oxide is added. The reaction is stirred for a further 2 hours at 0°C.

Work-up and Purification: The reaction is quenched by the addition of a saturated ammonium
chloride solution (400 mL). Toluene (200 mL) is added, and the organic phase is separated.
The organic layer is washed twice with saturated ammonium chloride solution (400 mL
each). After drying over magnesium sulfate, the product is purified by distillation in vacuo to
yield 2-methyl-4-phenyl-2-butanol with a purity of >97%.[3]

Step 2: Acetylation of 2-Methyl-4-phenyl-2-butanol

The final step is the acetylation of the tertiary alcohol, 2-methyl-4-phenyl-2-butanol, to form 1,1-

dimethyl-3-phenylpropyl acetate. A general and effective method for the acetylation of

tertiary alcohols involves the use of acetic anhydride with a catalytic amount of 4-

(dimethylamino)pyridine (DMAP) or in the presence of a base like pyridine.

Representative Experimental Protocol:

Reaction Setup: The precursor alcohol, 2-methyl-4-phenyl-2-butanol (1.0 equivalent), is
dissolved in a suitable anhydrous solvent such as dichloromethane (DCM) or pyridine.

Addition of Reagents: Acetic anhydride (1.5-2.0 equivalents per hydroxyl group) is added to
the solution. If not using pyridine as the solvent, a catalytic amount of 4-
(dimethylamino)pyridine (DMAP) is also added. The reaction mixture is stirred at room
temperature.

Reaction Monitoring and Work-up: The progress of the reaction is monitored by thin-layer
chromatography (TLC). Once the starting material is consumed, the reaction is quenched by
the addition of methanol.

Purification: The solvent is removed under reduced pressure. The residue is then dissolved
in an organic solvent like ethyl acetate and washed sequentially with 1 M HCI, water,
saturated aqueous NaHCOs, and brine. The organic layer is dried over anhydrous Na2SOa,
filtered, and concentrated. The crude product is then purified by silica gel column
chromatography to yield 1,1-dimethyl-3-phenylpropyl acetate.[4][5][6]

Synthesis Workflow Diagram:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/US8993812B2/en
https://www.benchchem.com/product/b085564?utm_src=pdf-body
https://www.benchchem.com/product/b085564?utm_src=pdf-body
https://www.benchchem.com/product/b085564?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK593851/
https://web.gps.caltech.edu/~als/resources/lab_methods/acetate_derivatives_of_alco.html
https://www.reddit.com/r/Chempros/comments/nl3gi0/acetylation_of_secondary_alcohols/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Synthesis of Precursor Alcohol

Isobutylene Oxide
&I + Isobutylene Oxide | 2-Methyl-4-phenyl-2-butanol
Benzyl Bromide g Benzylmagnesium Bromide + Acetic Anhydride
Step 2: Ace ion
Pyridine/DMAP (catalyst) | 1,1-Dimetrkltl:§;‘ptte1enylpropyl

Acetic Anhydride

Click to download full resolution via product page
Synthesis of 1,1-Dimethyl-3-phenylpropyl Acetate

Spectroscopic Data

Detailed spectroscopic data is essential for the characterization of 1,1-Dimethyl-3-

phenylpropyl acetate. While full spectra may require access to specialized databases, key
spectral information has been reported.
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Spectroscopic Data Observed Features

Source(s)

Data available on
1H NMR
SpectraBase.

[2]

13C NMR Data available on
SpectraBase.

[2]

Top 5 Peaks (m/z): 131.0,

Mass Spectrometry (MS)
43.0, 91.0, 146.0, 65.0

Vapor phase IR spectra are
Infrared (IR) Spectroscopy )
available.

[2]

Biological Activity and Toxicity

1,1-Dimethyl-3-phenylpropyl acetate is used as a fragrance ingredient. Its safety has been

evaluated through various toxicological studies.

Test Result

Source(s)

Negative in the BlueScreen
Genotoxicity/Cytotoxicity assay for both genotoxicity and

cytotoxicity.

[2]

Acute Toxicit Data evaluated in a toxicologic
cute Toxicity _ .
and dermatologic review.

[417]

) o Data evaluated in a toxicologic
Skin Irritation _ _
and dermatologic review.

[417]

) L Data evaluated in a toxicologic
Skin Sensitization ) )
and dermatologic review.

[417]

Experimental Protocols for Toxicity Assessment:

» Skin Sensitization (Local Lymph Node Assay - LLNA): The LLNA is a murine model used to

assess the skin sensitization potential of chemicals. It measures lymphocyte proliferation in

the draining lymph nodes following topical application of the test substance. The
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concentration of the chemical required to induce a stimulation index of three (EC3) is
determined to compare the relative potency of sensitizers.[8][9][10]

o Skin Irritation (Draize Test): The Draize test involves applying a substance to the skin of
rabbits and observing for signs of irritation, such as erythema and edema, over a period of
time.[11][12][13]

Logical Relationship for Safety Assessment:

1,1-Dimethyl-3-phenylpropyl
Acetate

Evaluated in Evaluated in Evaluated in

Genotoxicity Assay Skin Sensitization Skin Irritation
(BlueScreen) (e.g., LLNA) (e.g., Draize Test)

Contributes to Contributes to Contributes to

Overall Safety Profile

Click to download full resolution via product page

Safety Assessment Workflow

Signaling Pathways and Mechanism of Action

Currently, there is no publicly available literature detailing specific signaling pathways or
molecular mechanisms of action for 1,1-Dimethyl-3-phenylpropyl acetate beyond its role as a
fragrance and flavoring agent and the general toxicity assessments. Its biological effects are
primarily related to its organoleptic properties and its potential for skin irritation or sensitization
upon topical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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